- Bridged bicyclic compounds as antibacterial agents and their preparation and use for the treatment of bacterial infections, World Intellectual Property Organization, , ,
Cas no 943995-72-0 (7-bromo-1H-pyrido[3,4-b][1,4]oxazin-2-one)
7-bromo-1H-pyrido[3,4-b][1,4]oxazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 7-bromo-1H-Pyrido[3,4-b][1,4]oxazin-2(3H)-one
- 7-bromo-1H-pyrido[3,4-b][1,4]oxazin-2-one
- 1H-Pyrido[3,4-b][1,4]oxazin-2(3H)-one, 7-bromo-
- JNJPDSJIBLTHIY-UHFFFAOYSA-N
- 7-BROMO-1H,2H,3H-PYRIDO[3,4-B][1,4]OXAZIN-2-ONE
- SY059724
- 7-Bromo-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one (ACI)
- 943995-72-0
- SCHEMBL14358971
- AC2167
- AKOS025147007
- CS-12488
- EN300-5241163
- CS-0185264
- DA-35803
- MFCD20502330
-
- MDL: MFCD20502330
- Inchi: 1S/C7H5BrN2O2/c8-6-1-4-5(2-9-6)12-3-7(11)10-4/h1-2H,3H2,(H,10,11)
- InChI Key: JNJPDSJIBLTHIY-UHFFFAOYSA-N
- SMILES: O=C1COC2C(=CC(=NC=2)Br)N1
Computed Properties
- Exact Mass: 227.95344g/mol
- Monoisotopic Mass: 227.95344g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.2
- XLogP3: 0.8
7-bromo-1H-pyrido[3,4-b][1,4]oxazin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB515314-250 mg |
7-Bromo-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one, 95%; . |
943995-72-0 | 95% | 250MG |
€561.00 | 2023-04-18 | |
| abcr | AB515314-1 g |
7-Bromo-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one, 95%; . |
943995-72-0 | 95% | 1g |
€1,067.00 | 2023-04-18 | |
| eNovation Chemicals LLC | D696355-0.25g |
7-Bromo-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one |
943995-72-0 | 95% | 0.25g |
$265 | 2024-07-20 | |
| eNovation Chemicals LLC | D696355-1g |
7-Bromo-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one |
943995-72-0 | 95% | 1g |
$605 | 2024-07-20 | |
| eNovation Chemicals LLC | D696355-5g |
7-Bromo-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one |
943995-72-0 | 95% | 5g |
$1925 | 2024-07-20 | |
| eNovation Chemicals LLC | D641758-100mg |
7-bromo-1H-pyrido[3,4-b][1,4]oxazin-2-one |
943995-72-0 | 97% | 100mg |
$190 | 2024-07-21 | |
| eNovation Chemicals LLC | D641758-250MG |
7-bromo-1H-pyrido[3,4-b][1,4]oxazin-2-one |
943995-72-0 | 97% | 250mg |
$305 | 2024-07-21 | |
| eNovation Chemicals LLC | D641758-500MG |
7-bromo-1H-pyrido[3,4-b][1,4]oxazin-2-one |
943995-72-0 | 97% | 500mg |
$510 | 2024-07-21 | |
| eNovation Chemicals LLC | D641758-1G |
7-bromo-1H-pyrido[3,4-b][1,4]oxazin-2-one |
943995-72-0 | 97% | 1g |
$765 | 2024-07-21 | |
| eNovation Chemicals LLC | D641758-5G |
7-bromo-1H-pyrido[3,4-b][1,4]oxazin-2-one |
943995-72-0 | 97% | 5g |
$2300 | 2024-07-21 |
7-bromo-1H-pyrido[3,4-b][1,4]oxazin-2-one Production Method
Production Method 1
Production Method 2
- Heteroaryl compounds as inhibitors of plasma kallikrein and their preparation, World Intellectual Property Organization, , ,
7-bromo-1H-pyrido[3,4-b][1,4]oxazin-2-one Raw materials
7-bromo-1H-pyrido[3,4-b][1,4]oxazin-2-one Preparation Products
7-bromo-1H-pyrido[3,4-b][1,4]oxazin-2-one Related Literature
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 7-bromo-1H-pyrido[3,4-b][1,4]oxazin-2-one
7-Bromo-1H-Pyrido[3,4-B][1,4]Oxazin-2-One: A Comprehensive Overview
The compound 7-bromo-1H-pyrido[3,4-b][1,4]oxazin-2-one, identified by the CAS number 943995-72-0, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridooxazines, which are known for their unique structural features and versatile reactivity. The presence of the bromine substituent at the 7th position further enhances its chemical properties, making it a valuable molecule in both academic research and industrial settings.
Recent studies have highlighted the importance of pyrido[3,4-b][1,4]oxazine derivatives in medicinal chemistry. For instance, researchers have explored the role of these compounds as potential inhibitors of certain enzymes involved in neurodegenerative diseases. The 7-bromo substitution has been shown to significantly influence the molecule's bioavailability and pharmacokinetic properties, making it a promising candidate for drug development.
The synthesis of 7-bromo-1H-pyrido[3,4-b][1,4]oxazin-2-one involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the yield and purity of this compound. These methods not only enhance the efficiency of synthesis but also minimize environmental impact, aligning with current green chemistry principles.
In terms of structural characterization, modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the molecular geometry of this compound. The planar structure of the pyrido[3,4-b][1,4]oxazine ring system contributes to its aromatic stability and electronic properties. The bromine atom at position 7 introduces an electron-withdrawing effect, which modulates the reactivity of the molecule in various chemical transformations.
The application of CAS No. 943995-72-0 extends beyond medicinal chemistry. Recent advancements in materials science have explored its potential as a building block for advanced organic materials. For example, its ability to form stable coordination complexes with transition metals has opened new avenues in catalysis and sensor technology.
Moreover, computational chemistry has played a pivotal role in understanding the electronic properties of this compound. Density functional theory (DFT) calculations have revealed its frontier molecular orbitals and reactivity patterns under different conditions. These insights are crucial for designing novel synthetic pathways and predicting its behavior in complex chemical systems.
In conclusion, 7-bromo-1H-pyrido[3,4-b][1,4]oxazin-2-one stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers in both academia and industry. As ongoing research continues to uncover new aspects of its potential, this compound is poised to play an increasingly significant role in future scientific advancements.
943995-72-0 (7-bromo-1H-pyrido[3,4-b][1,4]oxazin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)